4-Chloro-2-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride

• IUPAC Name: 4-chloro-2-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C10H12ClN.ClH/c1-6-5-8-7(10(6)12)3-2-4-9(8)11;/h2-4,6,10H,5,12H2,1H3;1H
• InChI Key: WKMAWSOWICECEC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C1N)C=CC=C2Cl.Cl
• Molecular Formula: C10H13Cl2N
• Molecular Weight: 218.12 g/mol
• CAS No.: 2193064-33-2

Description

Indane or indan is an organic compound with the formula C6H4(CH2)3. It is a colorless liquid hydrocarbon and a petrochemical, a bicyclic compound. It occurs at the level of about 0.1% in coal tar and is usually produced by hydrogenation of indene.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Novel Derivatives for Biological Activities : Research demonstrates the synthesis of novel azetidine-2-one derivatives of 1H-benzimidazole, showcasing methodologies that could be applied to similar compounds for exploring antimicrobial and cytotoxic activities. These synthetic strategies, involving cycloaddition and N-methylation, are crucial for developing new pharmaceuticals and could be relevant for derivatives of 4-Chloro-2-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (Noolvi et al., 2014).

• Molecular Docking and Experimental Techniques : A study involving DFT, molecular docking, and experimental techniques on a compound with a similar structure emphasizes its potential as an alpha-2-imidazoline receptor agonist and antihypertensive agent. Such comprehensive analyses are vital for understanding the interaction of new compounds with biological targets, suggesting a pathway for researching the biochemical applications of this compound (Aayisha et al., 2019).

Material Science and Corrosion Inhibition

• Corrosion Inhibition Studies : The development of amine derivative compounds for corrosion inhibition on mild steel in HCl medium indicates the potential of similar compounds in protective coatings and materials engineering. Such studies contribute to the broader field of materials science by providing insights into the molecular mechanisms of corrosion inhibition and the design of more effective inhibitors (Boughoues et al., 2020).

Biological Activities

• Antineoplastic and Antiviral Research : Synthesis and evaluation of compounds for antineoplastic and antiviral activities showcase the potential therapeutic applications of novel chemical entities. This research direction is crucial for discovering new treatments for cancer and viral infections, illustrating how derivatives of this compound could be evaluated for similar activities (Pettit et al., 2003; Pudlo et al., 1990).